Cas no 2308478-22-8 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid
• CAS No: 2308478-22-8
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6024308
• PubChem ID: 165532510
• Update Time: 2025-06-09

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid
• EN300-1575123
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3,3,3-trifluoropropanoic acid
• 2308478-22-8

• Inchi： 1S/C23H23F3N2O5/c1-2-13(11-19(29)28-20(21(30)31)23(24,25)26)27-22(32)33-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18,20H,2,11-12H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t13-,20?/m0/s1
• InChI Key： KCZFIKDLEBCCKI-SZQRVLIRSA-N
• SMILES： FC(C(C(=O)O)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid

Recent Advances in the Study of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid (CAS: 2308478-22-8)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid (CAS: 2308478-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoropropanoic acid moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive peptides.

One of the key areas of research involving this compound focuses on its role in the synthesis of peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The trifluoropropanoic acid component, on the other hand, introduces enhanced metabolic stability and bioavailability to the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, making them promising candidates for the development of next-generation peptide drugs.

Another significant advancement is the use of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid in the design of enzyme inhibitors. Researchers have leveraged its structural features to create potent inhibitors of proteases and other enzymes involved in disease pathways. For instance, a recent preprint on bioRxiv highlighted its application in the inhibition of SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study reported a notable reduction in viral replication in vitro, suggesting that this compound could serve as a scaffold for future antiviral agents.

In addition to its therapeutic applications, this compound has also been investigated for its utility in chemical biology tools. Its ability to incorporate fluorine atoms into peptides and proteins enables advanced imaging techniques such as ¹⁹F NMR spectroscopy. A 2024 study in Chemical Science detailed the use of this compound to label proteins for real-time tracking in cellular environments, providing insights into protein-protein interactions and dynamics. This approach has opened new avenues for studying complex biological processes with high precision.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, proposed a scalable method using continuous flow chemistry, which significantly enhanced the efficiency of production while maintaining high purity standards.

In conclusion, the compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoropropanoic acid (CAS: 2308478-22-8) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide therapeutics and enzyme inhibition to advanced imaging techniques, underscoring its importance in the field. Ongoing research aims to further explore its potential and address existing challenges, paving the way for innovative solutions in drug discovery and development.